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Compound of Interest

Compound Name: Kojibiose

Cat. No.: B1673742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

enzymatic synthesis of kojibiose, a rare disaccharide with potential applications in the food

and pharmaceutical industries. The primary method detailed here is a sustainable, two-step

biotechnological process utilizing dextransucrase from Leuconostoc mesenteroides followed by

β-galactosidase treatment.

Introduction
Kojibiose (2-O-α-D-glucopyranosyl-α-D-glucose) is a disaccharide with emerging interest due

to its potential prebiotic properties and resistance to digestion by human gastrointestinal

enzymes. Its large-scale production, however, has been a challenge. The following protocols

outline an efficient enzymatic synthesis method that leverages readily available and low-cost

substrates. The core of this process is the transglucosylation activity of dextransucrase, which

transfers a glucose moiety from a donor substrate to an acceptor.

Data Presentation
The following table summarizes the key quantitative data for the two-step enzymatic synthesis

of kojibiose. This process involves the initial synthesis of a galactosyl-kojibiose intermediate

catalyzed by dextransucrase, followed by a hydrolysis step to yield the final product.
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Parameter
Step 1:
Dextransucrase
Reaction

Step 2: β-
Galactosidase
Hydrolysis

Purification

Enzyme

Dextransucrase (from

Leuconostoc

mesenteroides B-

512F)

β-Galactosidase (from

Kluyveromyces lactis)

Saccharomyces

cerevisiae

Substrates

(Donor:Acceptor)
Sucrose:Lactose

4-O-β-D-

galactopyranosyl-

kojibiose

Residual

Monosaccharides

Substrate

Concentration

25:25 or 10:25 ( g/100

mL)[1]

Reaction mixture from

Step 1

Reaction mixture post-

hydrolysis

Temperature 30°C[2] 37°C[2] Not specified

pH

Not explicitly stated,

typically around 5.0-

5.5 for this enzyme[3]

Not explicitly stated,

lowered from Step

1[2]

Not specified

Reaction Time 2 hours[2] 4 hours[2] Not specified

Product

4-O-β-D-

galactopyranosyl-

kojibiose

Kojibiose Purified Kojibiose

Yield
40% conversion to 4-

galactosyl-kojibiose[2]

Moderately high

overall yield of 38%

(w/w respect to initial

lactose)[4]

-

Purity - -

65% to ≥99%

(depending on

purification method)[4]
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Protocol 1: Synthesis of 4-O-β-D-galactopyranosyl-
kojibiose using Dextransucrase
This protocol describes the synthesis of the intermediate compound, 4-O-β-D-

galactopyranosyl-kojibiose, from sucrose and lactose.

Materials:

Dextransucrase from Leuconostoc mesenteroides B-512F

Sucrose

Lactose

Sodium acetate buffer (e.g., 20 mM, pH 5.2-5.4)

Calcium chloride (e.g., 0.05 g/L)

Deionized water

Heating block or water bath capable of 100°C

Procedure:

Prepare a substrate solution by dissolving sucrose and lactose in sodium acetate buffer at

the desired concentration ratio (e.g., 10 g sucrose and 25 g lactose per 100 mL of buffer).[1]

Add calcium chloride to the substrate solution.

Equilibrate the substrate solution to 30°C.[2]

Add dextransucrase to the reaction mixture. The optimal enzyme concentration should be

determined empirically.

Incubate the reaction mixture at 30°C for 2 hours with gentle agitation.[2]

Terminate the reaction by heating the mixture to 100°C for 5 minutes to inactivate the

enzyme.[1]
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Cool the reaction mixture to room temperature. The resulting solution contains 4-O-β-D-

galactopyranosyl-kojibiose and residual substrates and byproducts.

Protocol 2: Hydrolysis of 4-O-β-D-galactopyranosyl-
kojibiose to Kojibiose
This protocol details the conversion of the intermediate to the final kojibiose product.

Materials:

Reaction mixture from Protocol 1

β-Galactosidase from Kluyveromyces lactis

pH meter and appropriate acid/base for pH adjustment

Procedure:

Take the heat-inactivated reaction mixture from Protocol 1.

Adjust the pH of the solution to the optimal range for β-galactosidase activity (typically pH

6.0-7.0).[5]

Equilibrate the solution to 37°C.[2]

Add β-galactosidase to the reaction mixture.

Incubate at 37°C for 4 hours.[2]

The resulting solution now contains kojibiose, along with residual monosaccharides

(fructose, glucose, galactose) and sucrose.

Protocol 3: Purification of Kojibiose
This protocol describes the purification of kojibiose from the reaction mixture using yeast

treatment, which can be followed by chromatographic methods for higher purity.

Materials:
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Reaction mixture from Protocol 2

Saccharomyces cerevisiae (baker's yeast)

Centrifuge and appropriate tubes

Optional: Preparative liquid chromatography system

Procedure:

Yeast Treatment:

To the reaction mixture containing kojibiose, add Saccharomyces cerevisiae. The yeast

will consume the residual monosaccharides and sucrose.[4]

Incubate the mixture under conditions suitable for yeast fermentation (e.g., room

temperature with occasional stirring). The duration of this step may need to be optimized

and can range from several hours to overnight.

Monitor the removal of monosaccharides using techniques like TLC or HPLC.

Once the monosaccharides are consumed, pellet the yeast cells by centrifugation.

Collect the supernatant, which now contains a higher purity of kojibiose. This method can

yield kojibiose with approximately 65% purity.[4]

Chromatographic Purification (Optional):

For higher purity (≥99%), the supernatant from the yeast treatment can be further purified

using preparative liquid chromatography (e.g., size-exclusion or ion-exchange

chromatography).[4]

The choice of column and elution conditions will depend on the specific contaminants

remaining.
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Step 1: Synthesis of Intermediate

Step 2: Hydrolysis to Kojibiose

Step 3: Purification

Substrates:
Sucrose (Donor)

Lactose (Acceptor)

Reaction:
30°C, 2 hours

Dextransucrase
(L. mesenteroides B-512F)

Heat Inactivation
(100°C, 5 min)

Product:
4-O-β-D-galactopyranosyl-kojibiose

+ Residual Sugars

Reaction:
37°C, 4 hours

β-Galactosidase
(K. lactis)

Product:
Kojibiose

+ Residual Monosaccharides

Yeast Treatment
(S. cerevisiae)

Preparative Liquid
Chromatography (Optional)

Purified Kojibiose
(65% to ≥99% purity)

Click to download full resolution via product page

Caption: Experimental workflow for the two-step enzymatic synthesis of kojibiose.
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Dextransucrase Catalytic Cycle

Sucrose
(Glucosyl Donor)

Dextransucrase
(Free Enzyme)

Glucosyl-Enzyme
Intermediate

Step 1: Glycosylation

Step 2: Deglycosylation

Fructose
(Released)

Glucosylated Product
(e.g., Kojibiose or intermediate)

Acceptor
(e.g., Lactose or Glucose)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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